![molecular formula C16H14N2O3 B6117209 N-[(2-hydroxy-3-quinolinyl)methyl]-N-methyl-2-furamide](/img/structure/B6117209.png)
N-[(2-hydroxy-3-quinolinyl)methyl]-N-methyl-2-furamide
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Description
N-[(2-hydroxy-3-quinolinyl)methyl]-N-methyl-2-furamide, also known as HQMF, is a synthetic compound that has gained attention for its potential use in scientific research.
Scientific Research Applications
- Antifungal Activity : MeQone has demonstrated antifungal properties, making it a potential candidate for developing novel antifungal drugs .
- Anti-Inflammatory Effects : Researchers have explored MeQone’s anti-inflammatory potential, which could contribute to drug development for inflammatory conditions .
- Anti-Alzheimer’s Potential : MeQone’s antioxidant properties may be relevant in combating oxidative stress associated with neurodegenerative diseases, including Alzheimer’s disease .
- Green Synthesis : Given societal expectations for sustainable chemical processes, MeQone’s green and clean syntheses using alternative methods (e.g., microwave, solvent-free conditions, ionic liquids) are of interest .
- Antioxidant Activity : MeQone’s antioxidant capacity could be valuable in biological studies related to oxidative stress and cellular health .
- Diuretic Properties : Investigations into MeQone’s diuretic effects may provide insights for kidney-related research .
- Photocatalytic Synthesis : MeQone can be synthesized using UV radiation, making it relevant in photocatalysis research .
- Nitroquinolone Derivatives : MeQone derivatives, such as mono- and di-nitrated forms, have been studied for their synthetic applications . For instance, 1-methyl-6-nitro-2-quinolone (6-NQ) is produced at lower temperatures, while dinitrated products (3,6-dinitro-1-methyl-2-quinolone and 6,8-dinitro-1-methyl-2-quinolone) are formed under specific conditions .
Medicinal Chemistry and Drug Development
Neurodegenerative Diseases
Industrial Chemistry and Synthesis
Biological Studies
Photocatalysis and Environmental Applications
Synthetic Organic Chemistry
properties
IUPAC Name |
N-methyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-18(16(20)14-7-4-8-21-14)10-12-9-11-5-2-3-6-13(11)17-15(12)19/h2-9H,10H2,1H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBUYLJNEAXUQRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC2=CC=CC=C2NC1=O)C(=O)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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